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Compound of Interest

Compound Name: rac-Pregabalin-d4

Cat. No.: B1153103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,

availability, and key applications of rac-Pregabalin-d4. Designed for researchers, scientists,

and professionals in drug development, this document includes detailed experimental protocols

and visual diagrams to support your research endeavors.

Introduction to rac-Pregabalin-d4
rac-Pregabalin-d4 is the deuterated analog of racemic Pregabalin, a gamma-aminobutyric

acid (GABA) analog. It is a crucial tool in bioanalytical and pharmacokinetic (PK) studies,

primarily serving as an internal standard for the quantification of Pregabalin in various

biological matrices using mass spectrometry-based methods. The inclusion of deuterium atoms

provides a distinct mass difference from the unlabeled drug, allowing for accurate and precise

measurement without interfering with the chemical properties of the analyte.

Commercial Suppliers and Availability
The following table summarizes the commercial availability of rac-Pregabalin-d4 from various

suppliers. Please note that availability and pricing are subject to change and it is recommended

to visit the supplier's website for the most current information.
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Supplier
Catalog
Number

Product Name Purity Availability

Pharmaffiliates PA STI 074700
rac-Pregabalin-

d4
High Purity

Inquire for

availability[1]

LGC Standards TRC-P704804
rac-Pregabalin-

d4
High Purity

Requires custom

synthesis[2]

United States

Biological
166278

rac-Pregabalin-

d4
Highly Purified

5mg available,

pricing listed on

website[3]

Experimental Protocols
rac-Pregabalin-d4 is predominantly used as an internal standard in Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) methods for the quantification of Pregabalin. Below

are detailed methodologies synthesized from various research publications.

Bioanalytical Method for Pregabalin in Human Plasma
using LC-MS/MS
This section outlines a typical experimental protocol for the determination of Pregabalin in

human plasma, using rac-Pregabalin-d4 as an internal standard.

3.1.1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of rac-Pregabalin-d4
internal standard working solution (concentration will depend on the expected analyte

concentration range).

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the tubes at 10,000 rpm for 10 minutes at 4°C.
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Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the dried residue in 200 µL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

3.1.2. Liquid Chromatography Conditions

Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm particle size) is commonly

used.

Mobile Phase: A gradient or isocratic elution can be employed. A typical mobile phase

consists of a mixture of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in

acetonitrile (Solvent B).

Flow Rate: A flow rate of 0.3-0.5 mL/min is generally appropriate.

Column Temperature: Maintain the column at a constant temperature, for example, 40°C.

3.1.3. Mass Spectrometry Conditions

Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for

Pregabalin analysis.

Multiple Reaction Monitoring (MRM): The mass spectrometer is operated in MRM mode to

monitor specific precursor-to-product ion transitions for both Pregabalin and rac-Pregabalin-
d4.

Pregabalin: The transition to monitor is typically m/z 160.1 → 142.1.

rac-Pregabalin-d4: The transition to monitor is typically m/z 164.1 → 146.1.

Instrument Parameters: Optimize instrument parameters such as declustering potential,

collision energy, and source temperature to achieve maximum sensitivity and signal-to-noise

ratio.
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Visualizations
The following diagrams illustrate key concepts related to the use and mechanism of action of

Pregabalin.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add rac-Pregabalin-d4 (Internal Standard) Protein Precipitation (Acetonitrile) Vortex Centrifuge Collect Supernatant Evaporate to Dryness Reconstitute in Mobile Phase Inject into LC-MS/MS Chromatographic Separation (C18 Column) Mass Spectrometric Detection (MRM) Quantification (Analyte/IS Ratio)

Click to download full resolution via product page

Caption: Experimental workflow for the bioanalysis of Pregabalin using rac-Pregabalin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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